1-(Bromomethyl)cyclopentene
Overview
Description
1-(Bromomethyl)cyclopentene is a chemical reagent used in the preparation of Penicibilaenes . It has a molecular formula of C6H9Br .
Molecular Structure Analysis
The molecular structure of 1-(Bromomethyl)cyclopentene consists of a cyclopentene ring with a bromomethyl group attached to it . It has a molecular weight of 161.040 Da .Physical And Chemical Properties Analysis
1-(Bromomethyl)cyclopentene has a density of 1.4±0.1 g/cm^3, a boiling point of 149.8±19.0 °C at 760 mmHg, and a vapor pressure of 5.0±0.3 mmHg at 25°C . It has a molar refractivity of 35.1±0.3 cm^3, and its polarizability is 13.9±0.5 10^-24 cm^3 .Scientific Research Applications
Organic Synthesis
1-(Bromomethyl)cyclopentene: is a versatile building block in organic synthesis. Its reactivity allows for the formation of various functional groups through substitution reactions. For instance, it can undergo palladium-catalyzed coupling reactions to form carbon-carbon bonds, which is fundamental in constructing complex organic molecules .
Medicinal Chemistry
In medicinal chemistry, 1-(Bromomethyl)cyclopentene serves as a precursor for synthesizing cyclopentene derivatives that have potential pharmacological activities. These derivatives can be screened for activity against a range of biological targets, contributing to the development of new drugs .
Material Science
This compound is used in the synthesis of polymers and small molecules that form part of materials with specific properties. For example, it can be incorporated into polymers to introduce bromine atoms, which can further be used to cross-link polymers or to introduce other functional groups by substitution .
Chemical Synthesis
1-(Bromomethyl)cyclopentene: is employed in the synthesis of various chemical compounds. Its bromomethyl group is reactive and can be used to introduce a methyl group onto other molecules, which is a common requirement in chemical synthesis .
Photoreactive Studies
The compound’s structure allows it to participate in photochemical reactions. Researchers can use 1-(Bromomethyl)cyclopentene in studies to understand the mechanisms of light-induced chemical reactions, which are important in fields like photodynamic therapy .
Flow Chemistry
It’s also applicable in flow chemistry, where it can be used in continuous-flow processes for the bromination of conjugated allylic compounds. This method offers advantages over traditional batch processes, such as improved conversion rates and selectivity .
Analytical Chemistry
In analytical chemistry, 1-(Bromomethyl)cyclopentene can be used as a standard or reagent in various analytical methods. It can help in the development of new analytical techniques for detecting and quantifying similar structures in complex mixtures .
Green Chemistry
Lastly, it finds application in green chemistry, where it can replace more hazardous brominating agents. Its use aligns with the principles of green chemistry, aiming to reduce the use of toxic substances and the generation of hazardous waste .
Safety and Hazards
Safety data sheets suggest that 1-(Bromomethyl)cyclopentene should be handled with care. Avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
1-(bromomethyl)cyclopentene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9Br/c7-5-6-3-1-2-4-6/h3H,1-2,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPTOTGQBAVKSOT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC=C(C1)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80454183 |
Source
|
| Record name | 1-(bromomethyl)cyclopentene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80454183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69543-15-3 |
Source
|
| Record name | 1-(bromomethyl)cyclopentene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80454183 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(bromomethyl)cyclopent-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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